Cas no 1005178-55-1 (Panglimycin D; 4-Deoxy)

• Product Name: Panglimycin D; 4-Deoxy
• CAS No: 1005178-55-1
• MF: C₁₉H₁₈O₆
• MW: 342.342626094818
• CID: 6715620
• PubChem ID: 23757095
• Update Time: 2024-03-03

Panglimycin D; 4-Deoxy Chemical and Physical Properties

Names and Identifiers

• CHEBI:182228
• AKOS040736468
• ACon0_000583
• MEGxm0_000252
• ACon1_000412
• 1005178-55-1
• 1,17,19-trihydroxy-7-methyl-3-oxapentacyclo[9.8.0.02,4.05,10.013,18]nonadeca-5(10),13(18),14,16-tetraene-9,12-dione
• NCGC00169103-01
• NCGC00169103-03_C19H18O6_Benz[3,4]anthra[1,2-b]oxirene-5,6-dione, 1a,2,3,4,5b,11,11a,11b-octahydro-10,11,11a-trihydroxy-3-methyl-
• NCGC00169103-03
• BRD-A54873021-001-01-5
• Elmycin B
• Panglimycin E
• Panglimycin D; 4-Deoxy

• Inchi： 1S/C19H18O6/c1-7-5-9-12(11(21)6-7)14-15(22)8-3-2-4-10(20)13(8)17(23)19(14,24)18-16(9)25-18/h2-4,7,14,16-18,20,23-24H,5-6H2,1H3
• InChI Key： KALVKBCVJGXOKE-UHFFFAOYSA-N
• SMILES： CC1CC2C3C(C4(C(C=2C(=O)C1)C(=O)C1C(=C(C=CC=1)O)C4O)O)O3

Computed Properties

• Exact Mass: 342.11033829g/mol
• Monoisotopic Mass: 342.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.273
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins